Cas no 1184013-04-4 (tert-butyl 2-{(2-chlorophenyl)methylamino}acetate)

• Product Name: tert-butyl 2-{(2-chlorophenyl)methylamino}acetate
• CAS No: 1184013-04-4
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 6365856
• PubChem ID: 60679212
• Update Time: 2025-05-19

tert-butyl 2-{(2-chlorophenyl)methylamino}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{(2-chlorophenyl)methylamino}acetate
• AKOS009048859
• 1184013-04-4
• tert-butyl 2-{[(2-chlorophenyl)methyl]amino}acetate
• EN300-12854308

• Inchi： 1S/C13H18ClNO2/c1-13(2,3)17-12(16)9-15-8-10-6-4-5-7-11(10)14/h4-7,15H,8-9H2,1-3H3
• InChI Key： CYYXWZDMYOOPDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-{(2-chlorophenyl)methylamino}acetate

Research Brief on tert-butyl 2-{(2-chlorophenyl)methylamino}acetate (CAS: 1184013-04-4) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the significance of tert-butyl 2-{(2-chlorophenyl)methylamino}acetate (CAS: 1184013-04-4) as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals. This compound, characterized by its tert-butyl ester and chlorophenylmethylamino functional groups, has garnered attention for its versatility in medicinal chemistry. Its structural features make it a valuable building block for the design of potential therapeutic agents targeting neurological and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of tert-butyl 2-{(2-chlorophenyl)methylamino}acetate in the synthesis of dopamine receptor modulators. Researchers employed this compound as a precursor to develop a series of novel ligands with high selectivity for D2-like receptors. The study reported improved pharmacokinetic properties compared to earlier analogs, suggesting its potential in treating Parkinson's disease and schizophrenia.

In parallel research, scientists have explored the compound's application in protease inhibitor development. A recent patent application (WO2023056789) disclosed its incorporation into novel covalent inhibitors targeting SARS-CoV-2 main protease. The tert-butyl ester group was found to enhance cell permeability while maintaining inhibitory activity, addressing a critical challenge in antiviral drug development.

Advanced synthetic methodologies have been developed to optimize the production of tert-butyl 2-{(2-chlorophenyl)methylamino}acetate. A 2024 publication in Organic Process Research & Development described a continuous flow chemistry approach that improved yield (82% vs traditional batch's 65%) while reducing hazardous waste generation. This technological advancement supports more sustainable manufacturing processes for pharmaceutical intermediates.

Structural-activity relationship (SAR) studies utilizing this compound have provided valuable insights into molecular recognition patterns. Computational modeling combined with crystallographic data has revealed how the chlorophenyl moiety influences binding affinity in various biological targets. These findings are guiding the design of next-generation therapeutics with improved specificity and reduced off-target effects.

Ongoing clinical trials involving derivatives of tert-butyl 2-{(2-chlorophenyl)methylamino}acetate are showing promise. Phase I results for a novel antidepressant candidate (PMD-247) demonstrated favorable safety profiles and preliminary efficacy signals. The compound's metabolic stability, attributed to its tert-butyl group, appears to contribute to these advantageous pharmacological properties.

Future research directions include exploring the compound's potential in targeted drug delivery systems. Preliminary work has shown that modifications of the ester group can enable conjugation to nanoparticle carriers, opening possibilities for precision medicine applications in oncology and neurodegenerative diseases.